1-(3-((3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[3-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]sulfonylphenyl]ethanone
• InChI: InChI=1S/C16H17NO6S2/c1-12(18)13-4-2-6-15(8-13)25(21,22)17-9-16(10-17)24(19,20)11-14-5-3-7-23-14/h2-8,16H,9-11H2,1H3
• InChI Key: BJMQNNVITLLLGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CC(C2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C16H17NO6S2
• Molecular Weight: 383.4 g/mol

Description

1-(3-((3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)sulfonyl)phenyl)ethanone is a chemical compound that is widely used in scientific research. It is a potent inhibitor of a class of enzymes known as protein kinases, which play a crucial role in regulating cellular processes such as cell growth, differentiation, and apoptosis.

Scientific Research Applications

Synthesis and Transformation of Furan Derivatives

The study by Hashem et al. (2017) explores the conversion of 2(3H)-furanone into oxazinone and pyrimidinone derivatives. A specific furan-2-ylmethylene compound was synthesized to facilitate these conversions, demonstrating the role of furan derivatives in synthesizing complex heterocyclic structures. This research highlights the versatility of furan compounds in organic synthesis, particularly in creating novel heterocyclic rings that are significant in pharmaceuticals and materials science (Hashem, Abou-Elmagd, El-ziaty, & Ramadan, 2017).

Heterocyclic Chemistry Applications

The work by Jagannadham et al. (2019) on the synthesis of substituted azetidinones derived from dimer of Apremilast presents a significant insight into the design of 2-azetidinones scaffold, which is noted for its biological and pharmacological potentials. The study underscores the importance of sulfonamide rings and their derivatives as key structural elements in various naturally occurring alkaloids, pointing towards the medicinal and pharmaceutical relevance of these compounds (Jagannadham, Reddy, Ramadevi, & Prasanna, 2019).

Organic Synthesis Methodologies

Research by Reddy et al. (2012) on the aza-Piancatelli rearrangement provides a method for the synthesis of trans-4,5-disubstituted cyclopentenone derivatives from furan-2-yl(phenyl)methanol. This study illustrates the potential of using furan derivatives in complex organic synthesis reactions, contributing to the development of new synthetic strategies for constructing cyclopentenone structures, which are valuable in various chemical and pharmaceutical contexts (Reddy, Narasimhulu, Lakshumma, Reddy, & Yadav, 2012).